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Compound of Interest

Compound Name: PVP-HYDROGEN PEROXIDE

CAS No.: 135927-36-5

Cat. No.: B1178781

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal decomposition of the solid

complex of polyvinylpyrrolidone (PVP) and hydrogen peroxide (H₂O₂). This complex, often

referred to as the PHP (PVP-Hydrogen Peroxide) complex, is gaining attention in the

pharmaceutical industry as a solid-state oxidative agent for forced degradation studies.[1][2][3]

[4][5] Understanding its thermal stability and decomposition pathway is crucial for its safe

handling, application, and for the interpretation of stability testing results.

Introduction
Polyvinylpyrrolidone (PVP) is a widely used excipient in pharmaceutical formulations.[3] Its

ability to form a stable, solid complex with hydrogen peroxide offers a convenient and

controllable way to induce oxidative stress on active pharmaceutical ingredients (APIs) and

formulations in the solid state.[1][2][3][4][5] The thermal behavior of this complex is a critical

parameter, as its decomposition can be initiated by heat, leading to the release of reactive

oxygen species. This guide summarizes the available quantitative data, details the

experimental protocols for thermal analysis, and visualizes the key processes involved.
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Experimental Protocols
The following sections detail the methodologies for the preparation and thermal analysis of the

solid PVP-H₂O₂ complex, based on cited literature.

Preparation of the Solid PVP-H₂O₂ (PHP) Complex
The synthesis of the PHP complex involves the reaction of PVP with a hydrogen peroxide

solution followed by a controlled drying process.[1][3]

Materials:

Polyvinylpyrrolidone (PVP K30) powder

30% (w/w) Hydrogen Peroxide (H₂O₂) solution

Ice bath

Glass beaker

Teflon film

Magnetic stirrer

Vacuum desiccator

Procedure:

18 mL of 30% w/w H₂O₂ solution is pre-cooled in a glass beaker using an ice bath.[1][3]

12 g of PVP K30 powder is added to the cooled H₂O₂ solution.[1][3]

The mixture is stirred continuously at 250 rpm for 1 hour.[1][3]

The resulting solution is transferred to another glass beaker lined with Teflon film and left on

a bench for 15 hours at 25 °C.[1][3]

Further drying of the sample is carried out in a vacuum-tightened desiccator for 35 days at

40 °C to obtain the solid complex.[1][3]
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Thermal Analysis by Simultaneous DSC-TGA
The thermal decomposition of the PVP-H₂O₂ complex is typically investigated using a

simultaneous Differential Scanning Calorimetry-Thermogravimetric Analyzer (DSC-TGA). This

technique allows for the concurrent measurement of changes in mass (TGA) and heat flow

(DSC) as a function of temperature.

Instrumentation:

Simultaneous DSC-TGA instrument

Aluminum crucible

Helium (carrier gas)

Procedure:

Approximately 10–15 mg of the solid PVP-H₂O₂ powder is placed in an aluminum crucible.[3]

The sample is subjected to a controlled heating program from 25 °C to 500 °C at a ramp rate

of 10 °C/min.[3]

Helium is used as a carrier gas with a flow rate of 50 mL/min.[3]

The mass loss and heat flow are recorded as a function of temperature. The analysis is

typically performed in triplicate to ensure reproducibility.[3]

Data Presentation
The following tables summarize the quantitative and qualitative data on the thermal

decomposition of the solid PVP-H₂O₂ complex and, for comparison, pure PVP.

Quantitative Thermal Analysis Data
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Parameter
PVP-H₂O₂ Complex
(PHP)

Pure PVP Reference(s)

Moisture Content (by

TGA)

10.14 ± 0.69% (mass

loss up to 110 °C)

Not specified, but

shows mass loss up

to 100 °C

[1][3]

Initial Decomposition

Event (DSC)

Small endotherm at

150 °C (attributed to

peroxide loss)

Endotherm up to 70

°C (surface moisture)

and another between

70-100 °C (bound

water)

[3]

Main Decomposition

Range (TGA of PVP

alone)

Not explicitly detailed

for the complex

Starts around 350 °C

and completes by 500

°C

[6]

Major Weight Loss

(PVP alone)

Not explicitly detailed

for the complex

~79% between 400-

460 °C
[7]

Description of Thermal Events from DSC-TGA
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Temperature
Range

Observed
Event in PVP-
H₂O₂ Complex
(PHP)

Observed
Event in Pure
PVP

Interpretation Reference(s)

25 °C to ~110 °C

Sharp initial

mass loss and a

corresponding

sharp endotherm

followed by a

shallower

endotherm.

Gradual mass

loss with a broad

endotherm up to

70 °C and a

second one

between 70-100

°C.

Release of

surface and

bound water

(moisture). The

sharper peak in

the complex may

indicate a

different water

binding

environment.

[3]

~150 °C
Small, notable

endotherm.

No significant

thermal event.

Believed to be

the initial loss of

hydrogen

peroxide from

the complex. The

boiling point of

free H₂O₂ is

150.2 °C.

[3]

> 200 °C

Major weight loss

is expected to

begin, likely at a

lower

temperature than

pure PVP due to

the presence of

the oxidizing

agent.

Onset of polymer

degradation.

Decomposition of

the PVP polymer

backbone.

[8]

~400 °C - 500 °C Significant and

rapid weight loss.

Major and rapid

weight loss.

Main

decomposition of

the PVP polymer,

likely involving

[6][7]
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depolymerization

and

fragmentation.

Visualization of Workflows and Pathways
The following diagrams, generated using the DOT language, illustrate the experimental

workflow for the preparation and analysis of the PVP-H₂O₂ complex and a proposed thermal

decomposition pathway.

Experimental Workflow
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PVP-H2O2 Complex Preparation

Thermal Analysis

Mix PVP K30 and cooled 30% H2O2

Stir at 250 rpm for 1h

Rest on Teflon film for 15h at 25°C

Dry in vacuum desiccator for 35 days at 40°C

Solid PVP-H2O2 Complex

Place 10-15 mg sample in Al crucible

Sample for Analysis

Heat from 25°C to 500°C at 10°C/min

Helium carrier gas at 50 mL/min

DSC-TGA Data (Mass Loss & Heat Flow)
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Step 1: Dehydration

Step 2: Peroxide Decomposition

Step 3: PVP Decomposition

Final Products

Solid PVP-H2O2 Complex
(with adsorbed H2O)

Release of H2O(g)
(Endothermic)

Heat

Decomposition of H2O2
 H2O2(g) -> H2O(g) + 1/2 O2(g)

(Exothermic, but endotherm observed for vaporization)

Further Heating

H2O(g)

~25-110°C

PVP chain scission and fragmentation
(Depolymerization)

O2(g)

Starts ~150°C

Volatile organics
(e.g., vinylpyrrolidone, oligomers) Char residue

~350-500°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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